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Compound of Interest

Compound Name:
5-((2-Hydroxyethyl)amino)-2-

methylphenol

Cat. No.: B1295181 Get Quote

Disclaimer: The following information is based on the available scientific literature and

regulatory assessments. Current research has primarily focused on the use of 2-Methyl-5-

hydroxyethylaminophenol as a component of oxidative hair dye formulations. As of the latest

available data, there is no documented experimental use of this compound for therapeutic

purposes in dermatological research. The data and protocols provided below are derived from

safety and toxicity assessments in the context of cosmetic use and should be interpreted

accordingly by researchers, scientists, and drug development professionals.

Introduction
2-Methyl-5-hydroxyethylaminophenol is an aromatic amine used as a "coupler" ingredient in

permanent hair coloring systems.[1] In these formulations, it reacts with a "developer" (an

oxidizing agent, typically hydrogen peroxide) and a "primary intermediate" (e.g., p-

phenylenediamine) to form larger colorant molecules within the hair shaft.[1] While its primary

application is in cosmetology, its interaction with skin during the hair dyeing process has

necessitated toxicological evaluation, providing data that may be relevant for any future

dermatological research.

Quantitative Toxicological Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1295181?utm_src=pdf-interest
https://www.cosmeticsinfo.org/ingredient/2-methyl-5-hydroxyethylaminophenol/
https://www.cosmeticsinfo.org/ingredient/2-methyl-5-hydroxyethylaminophenol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize key quantitative data from safety assessments of 2-Methyl-5-

hydroxyethylaminophenol.

Table 1: Acute and Subchronic Toxicity

Test Type Species
Route of
Administration

Key Finding Reference

Acute Oral

Toxicity
Rat Oral (gavage)

LD50 > 2000

mg/kg body

weight

SCCP/0957/05

Subchronic

Toxicity (90-day)
Rat Oral (gavage)

NOAEL = 220

mg/kg body

weight/day

SCCP/0957/05

Table 2: Dermal Absorption and Irritation

Test Type Model Concentration Key Finding Reference

Dermal

Absorption

Human Skin (in

vitro)

1.5% in hair dye

formulation

Mean absorption:

4.56 µg/cm²
SCCP/0957/05

Skin Irritation Rabbit Undiluted Non-irritant SCCP/0957/05

Eye Irritation Rabbit Undiluted Irritant SCCP/0957/05

Eye Irritation Rabbit 2% suspension Non-irritant SCCP/0957/05

Table 3: Sensitization and Mutagenicity
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Test Type Model Result Reference

Skin Sensitization
Mouse (Local Lymph

Node Assay)
Non-sensitizer SCCP/0957/05

In vitro Gene Mutation
Mammalian Cells (TK

locus)
Mutagenic SCCP/0957/05

In vitro Micronucleus

Test
Mammalian Cells Positive SCCP/0957/05

In vivo Micronucleus

Test
Mouse Negative SCCP/0957/05

Experimental Protocols
Protocol for In Vitro Dermal Absorption Study
This protocol is based on the methodology described in the SCCP opinion on 2-Methyl-5-

hydroxyethylaminophenol.

Objective: To assess the percutaneous absorption of 2-Methyl-5-hydroxyethylaminophenol

through human skin.

Materials:

Full-thickness human skin samples (e.g., from abdominoplasty)

Franz diffusion cells

Receptor fluid (e.g., phosphate-buffered saline with antibiotics)

Test formulation containing a known concentration of radiolabeled 2-Methyl-5-

hydroxyethylaminophenol (e.g., 1.5% in a typical hair dye base)

Scintillation fluid and counter

Procedure:
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Prepare skin discs from the donor tissue and mount them in Franz diffusion cells, separating

the donor and receptor chambers.

Maintain the skin temperature at 32°C.

Apply a finite dose of the test formulation to the surface of the stratum corneum.

At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 24 hours), collect the entire receptor fluid

and replace it with fresh, pre-warmed fluid.

At the end of the experiment (e.g., 24 hours), dismount the skin.

Separate the stratum corneum from the epidermis and dermis using tape stripping.

Solubilize the different compartments (receptor fluid, stratum corneum, epidermis/dermis)

and the remaining formulation on the skin surface.

Quantify the amount of radiolabeled compound in each compartment using liquid scintillation

counting.

Calculate the total absorption as the sum of the amounts in the receptor fluid, epidermis, and

dermis.

Protocol for Local Lymph Node Assay (LLNA) for Skin
Sensitization
This protocol is a standard method to assess the skin sensitization potential of a chemical.

Objective: To determine if 2-Methyl-5-hydroxyethylaminophenol can induce a hypersensitivity

reaction in the skin.

Materials:

CBA/Ca or CBA/J mice (female, 8-12 weeks old)

Test substance (2-Methyl-5-hydroxyethylaminophenol) in a suitable vehicle (e.g.,

acetone:olive oil, 4:1)
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Positive control (e.g., α-Hexylcinnamaldehyde)

Vehicle control

[³H]-methyl thymidine

Scintillation counter

Procedure:

Divide mice into groups (vehicle control, positive control, and at least three concentrations of

the test substance).

For three consecutive days (Days 1, 2, and 3), apply the test substance, positive control, or

vehicle to the dorsum of both ears of each mouse.

On Day 6, inject all mice intravenously with [³H]-methyl thymidine.

Five hours after injection, sacrifice the mice and excise the auricular lymph nodes.

Prepare a single-cell suspension of lymph node cells.

Precipitate the DNA and measure the incorporation of [³H]-methyl thymidine by liquid

scintillation counting.

Calculate the Stimulation Index (SI) for each group by dividing the mean disintegrations per

minute (DPM) of the test group by the mean DPM of the vehicle control group.

An SI of 3 or greater is considered a positive result for sensitization.

Visualizations
Signaling Pathway: Oxidative Hair Dye Chemistry
The following diagram illustrates the chemical process by which 2-Methyl-5-

hydroxyethylaminophenol acts as a coupler in permanent hair dyes.
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Process within the Hair Shaft
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Caption: Oxidative reaction of hair dye precursors within the hair shaft.

Experimental Workflow: In Vitro Dermal Absorption
The diagram below outlines the key steps in an in vitro dermal absorption study.
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Caption: Workflow for an in vitro dermal absorption study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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